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Compound of Interest

Compound Name: 2-Butylpiperidine, HCI
CAS No.: 72939-23-2
Cat. No.: B1286278

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-Butylpiperidine hydrochloride, a
substituted piperidine derivative of interest in medicinal chemistry and synthetic organic
chemistry. This document moves beyond a simple recitation of facts to offer insights into the
causality behind its chemical behavior and the practical application of analytical techniques for
its characterization.

Molecular Structure and Stereochemistry

2-Butylpiperidine, HCI possesses a chiral center at the C2 position of the piperidine ring,
meaning it can exist as a racemic mixture of two enantiomers, (R)-2-butylpiperidine and (S)-2-
butylpiperidine, or as a single enantiomer. The stereochemistry of the molecule is a critical
determinant of its biological activity, as enantiomers often exhibit different pharmacological and
toxicological profiles.
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The piperidine ring typically adopts a chair conformation to minimize steric strain. The butyl
group at the C2 position can exist in either an axial or equatorial position. The equatorial
conformation is generally more stable due to reduced steric hindrance. The hydrochloride salt
form enhances the compound's stability and water solubility by protonating the basic nitrogen
atom of the piperidine ring.

Caption: 2D representation of 2-Butylpiperidine hydrochloride structure.

Physicochemical Properties

The physicochemical properties of 2-Butylpiperidine, HCI are crucial for its handling,
formulation, and biological activity. The following table summarizes key properties, including
both experimentally derived and predicted values.

Property Value Source
Molecular Formula CoH19N « HCI
Molecular Weight 177.72 g/mol
CAS Number 72939-23-2
) ) ] Typical for amine
Appearance White to off-white solid )
hydrochlorides
] ] Not available (expected to be General knowledge of similar

Melting Point

>200 °C) compounds
Boiling Point (free base) 193.3 £ 8.0 °C (Predicted)

Soluble in water, methanol,

and ethanol. Sparingly soluble Inferred from structure and

Solubility ) ] ] N o
in polar aprotic solvents like general solubility principles[1]
DMSO.

pKa (of the conjugate acid) 10.63 + 0.10 (Predicted)

The hydrochloride salt form significantly influences its solubility, making it amenable to aqueous
formulations. The predicted pKa suggests that at physiological pH (around 7.4), the compound
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will exist predominantly in its protonated, charged form, which can impact its ability to cross
biological membranes.

Synthesis of 2-Butylpiperidine, HCI

A robust and scalable synthesis of 2-Butylpiperidine, HCI is essential for its further
investigation and potential applications. The most common and efficient method is the catalytic
hydrogenation of 2-butylpyridine. This method is favored due to its high yield and the
availability of the starting material.

Experimental Protocol: Catalytic Hydrogenation of 2-
Butylpyridine

This protocol describes a self-validating system for the synthesis of 2-Butylpiperidine, HCI.
The causality behind each step is explained to ensure reproducibility and understanding.

Materials:

2-Butylpyridine

e Platinum(lV) oxide (PtOz, Adams' catalyst)

e Glacial acetic acid

e Hydrogen gas (high purity)

o Diethyl ether

e Hydrochloric acid (concentrated)

e Sodium bicarbonate (saturated solution)

e Anhydrous magnesium sulfate

High-pressure hydrogenation apparatus

Workflow Diagram:
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Caption: Synthetic workflow for 2-Butylpiperidine, HCI.
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Step-by-Step Methodology:

o Catalyst Pre-activation (Causality: To form the active platinum black catalyst): In a high-
pressure reaction vessel, suspend platinum(lV) oxide (PtO2, 0.05 mol eq.) in glacial acetic
acid. The acetic acid serves as a solvent and also aids in the reduction of the pyridine ring by
protonating the nitrogen.

o Reaction Setup: To the catalyst suspension, add 2-butylpyridine (1.0 eq.).

» Hydrogenation (Causality: Reduction of the aromatic pyridine ring): Seal the reaction vessel
and purge with hydrogen gas. Pressurize the vessel to 50 psi with hydrogen and stir the
mixture vigorously at room temperature. The progress of the reaction should be monitored by
thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until
the starting material is consumed.

o Work-up (Causality: Isolation of the free base): Once the reaction is complete, carefully vent
the hydrogen gas and purge the vessel with an inert gas like nitrogen. Filter the reaction
mixture through a pad of Celite to remove the platinum catalyst. The filtrate is then carefully
neutralized with a saturated solution of sodium bicarbonate until the effervescence ceases.
The aqueous layer is extracted with diethyl ether. The combined organic layers are washed
with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under
reduced pressure to yield the crude 2-butylpiperidine free base.

» Salt Formation (Causality: To obtain the stable, water-soluble hydrochloride salt): Dissolve
the crude free base in a minimal amount of diethyl ether and cool the solution in an ice bath.
Add a stoichiometric amount of concentrated hydrochloric acid dropwise with stirring. The 2-
Butylpiperidine hydrochloride will precipitate as a white solid.

 Purification: The precipitated solid is collected by vacuum filtration, washed with cold diethyl
ether, and dried under vacuum to afford the pure 2-Butylpiperidine, HCI.

Spectroscopic and Analytical Characterization

Thorough characterization is imperative to confirm the structure and purity of the synthesized 2-
Butylpiperidine, HCI. A combination of spectroscopic techniques provides a complete picture
of the molecule.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules.

1H NMR (400 MHz, D20) - Predicted Chemical Shifts and Interpretation:

Chemical Shift

Multiplicity Integration Assignment Rationale
(3, ppm)

Proton adjacent
to the nitrogen
~3.4 m 1H H-2 and the butyl

group,
deshielded.

Equatorial proton
on C6,

~3.1 dt 1H H-6 (eq) deshielded by
the adjacent

nitrogen.

Axial proton on

~2.8 t 1H H-6 (ax)
C6.

Protons on the
~19-15 m 6H H-3, H-4, H-5 o )
piperidine ring.

Methylene
-CHz2-CH.-
~14-1.2 m 4H protons of the
(butyl) :
butyl chain.

Terminal methyl
~0.9 t 3H -CHs (butyI) group of the butyl
chain.

13C NMR (100 MHz, D20) - Predicted Chemical Shifts and Interpretation:
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Chemical Shift (6, ppm) Assignment Rationale
Carbon adjacent to nitrogen
~55 C-2
and the butyl group.
~45 C-6 Carbon adjacent to nitrogen.
~35 C-a (butyl) First carbon of the butyl chain.
~29 C-4 Carbon in the piperidine ring.
Second carbon of the butyl
~28 C-B (butyl) )
chain.
~22 C-3,C-5 Carbons in the piperidine ring.
~22 C-y (butyl) Third carbon of the butyl chain.
Terminal methyl carbon of the
~13 C-0 (butyl)

butyl chain.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in the molecule.

Predicted IR Absorptions (KBr Pellet):

Wavenumber (cm~12) Intensity Assignment
2950-2850 Strong C-H stretching (aliphatic)

N-H stretching (ammonium
2700-2400 Broad, Strong

salt)
1600-1580 Medium N-H bending (ammonium salt)
1470-1450 Medium C-H bending (CH2)
1380-1370 Medium C-H bending (CHs)

The broad absorption in the 2700-2400 cm~1 region is characteristic of the N-H stretch in an

ammonium hydrochloride salt and is a key indicator of successful salt formation.
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Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule.

Expected Fragmentation Pattern (Electron lonization - El):

For the free base, 2-butylpiperidine, the molecular ion peak (M+) would be observed at m/z
141. The fragmentation pattern would likely be dominated by alpha-cleavage, leading to the
loss of a propyl radical to form a stable iminium ion at m/z 98.

[(M]*
m/z 141

- *C3H7

[M-CsH7]*
m/z 98

Click to download full resolution via product page

Caption: Major fragmentation pathway of 2-butylpiperidine.

Pharmacological Potential and Applications

While specific pharmacological data for 2-Butylpiperidine, HCI is not extensively published,
the 2-substituted piperidine scaffold is a well-established pharmacophore in medicinal
chemistry.[2][3] Derivatives of 2-substituted piperidines are known to exhibit a wide range of
biological activities, including but not limited to:

o Central Nervous System (CNS) Activity: Many 2-substituted piperidines act as stimulants,
local anesthetics, and have been investigated for their potential in treating
neurodegenerative diseases.[]

» Antimicrobial and Antiviral Activity: The piperidine nucleus is a common feature in various
antimicrobial and antiviral agents.
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e Enzyme Inhibition: The conformational rigidity of the piperidine ring makes it an attractive
scaffold for designing enzyme inhibitors.

The butyl substituent at the C2 position will influence the lipophilicity and steric profile of the
molecule, which in turn will affect its binding affinity to biological targets and its pharmacokinetic
properties. Further research is warranted to fully elucidate the pharmacological profile of 2-
Butylpiperidine, HCI.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
2-Butylpiperidine, HCI. It is expected to be an irritant to the skin, eyes, and respiratory tract.
Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
be worn at all times. The compound should be handled in a well-ventilated fume hood. For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2-Butylpiperidine, HCI is a chiral, substituted piperidine derivative with potential for
applications in drug discovery and development. Its synthesis via the catalytic hydrogenation of
2-butylpyridine is a well-established and efficient method. A thorough analytical characterization
using NMR, IR, and MS is crucial to confirm its identity and purity. While its specific
pharmacological profile requires further investigation, the prevalence of the 2-substituted
piperidine scaffold in bioactive molecules suggests that 2-Butylpiperidine, HCI is a valuable
compound for further research. This guide provides the foundational knowledge and practical
protocols necessary for scientists to confidently work with and explore the potential of this
molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 2-Butylpiperidine, HCI:
Chemical Properties and Structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286278/docs#an-in-depth-technical-guide-to-2-
butylpiperidine-hcl-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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